Cas no 942206-15-7 (5,6'-DIBROMO-[3,3']-BIPYRIDINE)

• Product Name: 5,6'-DIBROMO-[3,3']-BIPYRIDINE
• CAS No: 942206-15-7
• MF: C₁₀H₆Br₂N₂
• MW: 313.976040363312
• CID: 1000729
• PubChem ID: 42553052
• Update Time: 2025-11-01

5,6'-DIBROMO-[3,3']-BIPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 5,6'-DIBROMO-[3,3']-BIPYRIDINE
• 5,6'-Dibromo-3,3'-bipyridine
• 2-bromo-5-(5-bromopyridin-3-yl)pyridine
• DTXSID70654776
• 942206-15-7
• AKOS025394939

• MDL： MFCD09037423
• Inchi： 1S/C10H6Br2N2/c11-9-3-8(4-13-6-9)7-1-2-10(12)14-5-7/h1-6H
• InChI Key： IMGBTSYZPFNIKJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=NC(=CC=1)Br

Computed Properties

• Exact Mass: 311.89000
• Monoisotopic Mass: 311.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 201-205℃
• PSA: 25.78000
• LogP: 3.66860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5,6'-DIBROMO-[3,3']-BIPYRIDINE

Comprehensive Overview of 5,6'-DIBROMO-[3,3']-BIPYRIDINE (CAS No. 942206-15-7): Properties, Applications, and Industry Insights

5,6'-DIBROMO-[3,3']-BIPYRIDINE (CAS No. 942206-15-7) is a highly specialized brominated bipyridine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of heterocyclic aromatic compounds, characterized by its unique molecular structure featuring two pyridine rings connected at the 3,3'-positions with bromine substitutions at the 5 and 6' positions. The strategic placement of bromine atoms enhances its reactivity, making it a valuable building block for complex molecular architectures.

In recent years, the demand for functionalized bipyridine compounds like 5,6'-DIBROMO-[3,3']-BIPYRIDINE has surged due to their versatile applications in organic electronics and catalysis. Researchers are particularly interested in its potential as a ligand precursor for transition metal complexes used in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to facilitate electron transfer processes aligns with the global push toward sustainable energy solutions, a topic dominating scientific discourse in 2024.

The synthesis of CAS No. 942206-15-7 typically involves palladium-catalyzed cross-coupling reactions, a methodology frequently searched in academic databases. Its crystalline solid form and moderate solubility in polar organic solvents make it suitable for controlled reactions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity, addressing another common query among quality control professionals.

From an industrial perspective, 5,6'-DIBROMO-[3,3']-BIPYRIDINE is increasingly referenced in patents related to advanced material coatings and corrosion inhibitors. Its molecular stability under high-temperature conditions answers a growing need for heat-resistant additives in aerospace and automotive sectors. Environmental considerations also drive innovation, with studies exploring its biodegradation pathways to ensure compliance with green chemistry principles.

Emerging trends show that researchers are investigating 942206-15-7 as a potential scaffold for biologically active molecules, particularly in antimicrobial agent development. This aligns with heightened public interest in antibiotic alternatives amid rising antimicrobial resistance. However, thorough toxicological assessments remain imperative, reflecting another frequently searched term in regulatory contexts.

Storage and handling of 5,6'-DIBROMO-[3,3']-BIPYRIDINE require adherence to standard laboratory protocols for halogenated compounds. Suppliers often highlight its compatibility with inert atmosphere packaging, addressing a practical concern for international shipping. The compound’s shelf life and storage stability are additional key factors influencing procurement decisions in the fine chemicals market.

In summary, CAS No. 942206-15-7 represents a nexus of interdisciplinary research, bridging gaps between synthetic chemistry, materials engineering, and life sciences. Its evolving applications underscore the importance of structural customization in modern chemical design, while safety and sustainability considerations continue to shape its commercial trajectory. As innovation accelerates, this compound is poised to remain a focal point in high-value chemical development.